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Cat. No.: S705075

Get Quote

The table below summarizes the key data for 2-Ethoxypentane (CAS No. 1817-89-6) from multiple sources.

Property Value Source / Comment

Molecular
Formula

C7H16O Consistent across all sources [1]
[2] [3]

Molecular
Weight

116.20 g/mol [1] [2] 116.2 g/mol also reported [3]

Density 0.77 g/cm³ [1]

Density 0.7684 g/cm³ (estimate) [3] Often used as a reference value

Boiling Point 109°C at 760 mmHg [1] 117.3°C (estimate) also reported
[3]

Flash Point 9°C [1]

Refractive Index 1.395 [1] 1.3897 (estimate) also reported

[3]

LogP 2.211 [1] 2.413 (estimate) also reported

[3]

Vapour Pressure 29.6 mmHg at 25°C [1]
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Property Value Source / Comment

Synonym sec-Amyl ethyl ether; Ethyl 1-methylbutyl ether
[1] [2] [3]

Experimental Protocol Gaps and General Guidance

The search results do not contain detailed methodologies for the experiments used to determine the

properties of 2-Ethoxypentane.

For Accurate Experimental Details: The specific standards (e.g., ASTM, Ph. Eur.) and detailed

procedures for determining density, boiling point, and other parameters are not provided in the search
results.

General Workflow: The process for characterizing a chemical compound typically involves synthesis,
purification, and then a series of validated analytical tests to confirm its identity and purity before

determining its physicochemical properties.

The diagram below outlines this general characterization workflow.
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General workflow for characterizing a compound like 2-Ethoxypentane.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com
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